1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane

• IUPAC Name: 1-(4-methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane
• InChI: InChI=1S/C14H20N6O/c1-11-10-13(21-2)17-14(16-11)19-7-3-4-12(5-8-19)20-9-6-15-18-20/h6,9-10,12H,3-5,7-8H2,1-2H3
• InChI Key: CMCSMOCBSFTUIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCCC(CC2)N3C=CN=N3)OC
• Molecular Formula: C14H20N6O
• Molecular Weight: 288.35 g/mol

Description

1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane, also known as MPAZ, is a chemical compound with potential applications in scientific research. It is a heterocyclic compound that contains both pyrimidine and azepane rings. MPAZ has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Mechanism of Action

1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane has been shown to selectively inhibit the activity of a specific protein kinase, known as PAK4. This inhibition leads to a decrease in the activity of downstream signaling pathways, which can affect various cellular processes, including cell migration, invasion, and proliferation.
Biochemical and Physiological Effects
Studies have shown that 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane can affect various cellular processes, including cell migration, invasion, and proliferation. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells. Additionally, 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane has been shown to have anti-inflammatory effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane in lab experiments include its selectivity for PAK4 inhibition and its potential as a tool for studying the role of PAK4 in various biological processes. However, limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several potential future directions for research involving 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane. These include further studies to determine its safety and efficacy in vivo, as well as its potential applications in cancer therapy and anti-inflammatory treatments. Additionally, 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane could be used in combination with other drugs to enhance their efficacy or overcome drug resistance. Finally, 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane could be used as a tool for studying the role of PAK4 in various biological processes, including cancer progression and inflammation.

Synthesis Methods

1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane has been synthesized using different methods, including the reaction of 4-methoxy-6-methylpyrimidin-2-amine with 1-(azidomethyl)azepane in the presence of a copper catalyst. Another method involves the reaction of 4-methoxy-6-methylpyrimidin-2-amine with 1-(prop-2-yn-1-yl)azepane in the presence of a palladium catalyst.

Scientific Research Applications

1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane has been studied for its potential applications in scientific research. It has been shown to selectively inhibit the activity of a specific protein kinase, which is involved in cell signaling pathways. This makes 1-(4-Methoxy-6-methylpyrimidin-2-yl)-4-(triazol-1-yl)azepane a potential tool for studying the role of this protein kinase in various biological processes.